Cas no 140-63-6 (propamidine isetionate)

• Product Name: propamidine isetionate
• CAS No: 140-63-6
• MF: C₂₁H₃₂N₄O₁₀S₂
• MW: 564.629583358765
• CID: 1294676
• PubChem ID: 67413
• Update Time: 2025-04-20

propamidine isetionate Chemical and Physical Properties

Names and Identifiers

• propamidine isetionate
• Propamidine isethionate
• M + B 782
• M&B 782
• Propamidine diisethionate
• Propamidine isthionate
• Ethanesulfonic acid, 2-hydroxy-, compd. with 4,4'-(trimethylenedioxy)dibenzamidine (2:1)
• 4-[3-(4-carbamimidoylphenoxy)propoxy]benzenecarboximidamide,2-hydroxyethanesulfonic acid
• PROPAMIDINE ISETIONATE [WHO-DD]
• DTXSID50161211
• 2-hydroxyethane-1-sulfonic acid--4,4'-[propane-1,3-diylbis(oxy)]di(benzene-1-carboximidamide) (2/1)
• EINECS 205-423-6
• [propane-1,3-diylbis(oxy-4,1-phenylene)]bis(iminomethanaminium) bis(2-hydroxyethane-1-sulfonate)
• PROPAMIDINE ISETHIONATE [MI]
• Propamidine Diisetionate
• 7T9IJ84C42
• Q27159426
• WSOSYBUSMXEYDO-UHFFFAOYSA-N
• D08436
• BROLENE DROPS
• 140-63-6
• UNII-7T9IJ84C42
• Golden eye drops (TN)
• PROPAMIDINE ISETIONATE [MART.]
• Golden eye drops
• CHEBI:87175
• BENZAMIDINE, 4,4'-(TRIMETHYLENEDIOXY)DI-, BIS(2-HYDROXYETHANESULFONATE)
• M&B-782

• Inchi： 1S/C17H20N4O2.2C2H6O4S/c18-16(19)12-2-6-14(7-3-12)22-10-1-11-23-15-8-4-13(5-9-15)17(20)21;2*3-1-2-7(4,5)6/h2-9H,1,10-11H2,(H3,18,19)(H3,20,21);2*3H,1-2H2,(H,4,5,6)
• InChI Key： WSOSYBUSMXEYDO-UHFFFAOYSA-N
• SMILES： S(CCO)(=O)(=O)O.S(CCO)(=O)(=O)O.O(C1C=CC(C(=N)N)=CC=1)CCCOC1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 564.15616
• Monoisotopic Mass: 564.155985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 467
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 284

Experimental Properties

• Melting Point: 235 ºC
• PSA: 267.4